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Core Gas-Phase Thermochemical Data

The following table summarizes key quantitative gas-phase thermochemical data for phoesphoryl fluoride,
as provided by the National Institute of Standards and Technology (NIST) Standard Reference Database [1]
[2].

Property Value Units Conditions
Standard Enthalpy of Formation (AfH°g,s) -1254.25 kJ/mol 298.15 K, 1 bar
Standard Entropy (S°yas, 1 bar) 285.41 J/mol-K 298.15 K, 1 bar
Molecular Weight 103.9684 g/mol -

The gas-phase heat capacity (Cp) is described by a Shomate equation with two temperature ranges [1] [2].

The parameters are as follows:

Shomate Equation: Cp° = A + B*t + C*t2 + D*t3 + E/t? (wheret = temperature [K]
/ 1000)
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Temperature Range (K) A B C D E
298 - 1100 40.13209 152.4223 -133.0863 41.85757 -0.539184
1100 - 6000 107.0083 0.601463 -0.121447 0.008394 -6.730131

Formation, Detection, and Relevance

Phosphoryl fluoride is not typically a primary target of synthesis but is a significant decomposition product

in certain systems, most notably in lithium-ion battery failure.

Formation Pathway in Li-ion Batteries

The most well-documented route to POFs formation is through the thermal decomposition of lithium
hexafluorophosphate (L1PF ), a common salt in lithium-ion battery electrolytes, particularly in the presence

of moisture [3] [4]. The reaction pathway is as follows:
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Diagram of the thermal decomposition and hydrolysis pathway of LiPFe leading to the formation and
breakdown of POF s.

Quantitative measurements from battery fire tests found that some commercial lithium-ion batteries can emit

15-22 mg of POFs per Wh of nominal battery energy capacity [3].

Detection and Analysis Methods

¢ FTIR Spectroscopy: Quantitative, time-resolved measurement of POF s and other gases like HF in
battery emission studies [3].

¢ Fullerenol-based Sensors: An emerging research area where hydroxylated fullerene materials are
investigated for detecting toxic fluoride gases like POF 3 and HF due to hydrogen bonding interactions.
Studies use Density Functional Theory (DFT) to model adsorption mechanisms [4].

¢ NMR Spectroscopy: Used to identify and quantify fluorine-containing species, such as POsF2 -, in
solid degradation products from mechanochemical processes [5].

Research Context and Safety Notes

e Toxicological Concern: POF s is recognized as a reactive and potentially toxic gas. It readily
hydrolyzes in the presence of water to ultimately form hydrofluoric acid (HF), a known toxicant [3]. Its
chlorine analog, POC13, is highly toxic, suggesting POF 3 may be similarly or more hazardous [3].

¢ Industrial Relevance: Understanding and managing POF s and other fluoride emissions is a critical
safety consideration in the development, use, and recycling of lithium-ion batteries, especially for
large-scale energy storage [3] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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